5-Hydroxypyrazine-2-carboxylic Acid-13C3

Specification

• Molecular Formula: C₂¹³C₃H₄N₂O₃
• Molecular Weight: 143.07

Introduction

Chemical Identity and Structure

Molecular Characteristics

5-Hydroxypyrazine-2-carboxylic Acid-13C3 is characterized by its specific carbon-13 labeling pattern, which distinguishes it from the unlabeled compound. The molecule contains three carbon-13 atoms strategically positioned within its structure.

Property	Value
Molecular Formula	C2¹³C3H4N2O3
Molecular Weight	143.07 g/mol
Accurate Mass	143.03
CAS Number	2743741-36-6
Unlabeled CAS Number	34604-60-9
SIL Type	Carbon

The compound follows the basic structure of 5-hydroxypyrazine-2-carboxylic acid (also known as 5-hydroxypyrazinoic acid), but with three carbon atoms enriched with the carbon-13 isotope.

Structural Identifiers

The structure of 5-Hydroxypyrazine-2-carboxylic Acid-13C3 can be represented through various chemical notation systems:

Identifier Type	Notation
SMILES	OC1=N[13CH]=13CN=C1
InChI	InChI=1S/C5H4N2O3/c8-4-2-6-3(1-7-4)5(9)10/h1-2H,(H,7,8)(H,9,10)/i1+1,3+1,5+1
IUPAC Name	5-hydroxypyrazine-2-carboxylic-2,3-13C2 acid-13C

The compound features a pyrazine ring with a hydroxyl group at position 5 and a carboxylic acid group at position 2. The carbon-13 isotopes are positioned at specific locations, as indicated in the SMILES notation.

Synonyms and Alternative Names

The compound is known by several synonyms in scientific literature:

• 5-Oxo-4,5-dihydropyrazine-2-carboxylic Acid-13C3

• 4,5-Dihydro-5-oxopyrazinecarboxylic Acid-13C3

• 5-Hydroxypyrazinecarboxylic Acid-13C3

• 5-Hydroxypyrazinoic acid-13C3

These names reflect different ways of describing the same chemical structure, with the "-13C3" suffix consistently indicating the presence of three carbon-13 isotopes.

Physical and Chemical Properties

Physical Characteristics

While specific data for the 13C3 labeled compound is limited, the physical properties are expected to be very similar to those of the unlabeled compound (5-hydroxypyrazine-2-carboxylic acid), as isotopic labeling typically causes minimal changes to physical properties.

Based on data for the unlabeled compound:

Property	Value
Physical Form	Solid
Color	Dark Brown to Black
Melting Point	>295°C (decomposition)
Boiling Point	608.5°C at 760 mmHg
Density	1.63±0.1 g/cm³ (Predicted)

Chemical Properties

The chemical behavior of 5-Hydroxypyrazine-2-carboxylic Acid-13C3 is primarily determined by its functional groups: the pyrazine ring, hydroxyl group, and carboxylic acid moiety.

Property	Value
LogP	-1.820 (estimated)
pKa	6.15±0.20 (Predicted)
Solubility	DMSO (Slightly, Heated), Methanol (Very Slightly, Heated)

The negative LogP value indicates that the compound is hydrophilic, which is consistent with the presence of polar hydroxyl and carboxylic acid groups. The pKa value of approximately 6.15 suggests that the compound will be partially ionized at physiological pH (7.4).

Parameter	Recommendation
Storage Temperature	2-8°C
Shipping Temperature	Room Temperature
Product Format	Neat

The compound should be handled with appropriate precautions to maintain its stability and isotopic purity, especially given its specialized analytical applications.

Applications in Analytical Chemistry

Reference Standard Applications

5-Hydroxypyrazine-2-carboxylic Acid-13C3 serves several important roles in analytical chemistry:

• Used as a reference standard of Active Pharmaceutical Ingredient (API) Pyrazinoic Acid

• Employed in analytical method development and validation (AMV)

• Applied in Quality Control (QC) processes during synthesis and formulation stages of drug development

• Serves as a reference standard for traceability against pharmacopeial standards (USP or EP)

Stable Isotope Applications

As a stable isotope-labeled compound, 5-Hydroxypyrazine-2-carboxylic Acid-13C3 offers significant advantages in analytical applications:

• Enhanced detection specificity in mass spectrometry

• Improved quantification accuracy through isotope dilution techniques

• Capability to serve as an internal standard in complex biological matrices

• Utility in metabolic pathway elucidation studies

These applications are particularly valuable in pharmaceutical research and development, where precise quantification and identification of compounds are essential.

Supplier Information	Details
Product Format	Neat
Country of Origin	CANADA
Packaging Options	50mg

The compound is typically supplied with comprehensive analytical documentation to confirm its identity, purity, and isotopic enrichment, ensuring its suitability for high-precision analytical applications.